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Compound Name: 1-Methylcycloheptanol

Cat. No.: B1596526 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Methylcycloheptanol is a tertiary alcohol that serves as a valuable building block in organic

synthesis. Its structural motif is found in various natural products and pharmacologically active

molecules. The synthesis of 1-methylcycloheptanol is most commonly achieved through the

nucleophilic addition of a methyl group to the carbonyl carbon of cycloheptanone. This can be

effectively carried out using either a Grignard reagent, such as methylmagnesium bromide, or

an organolithium reagent, like methyllithium.[1][2] This document provides detailed application

notes and experimental protocols for the synthesis, purification, and characterization of 1-
Methylcycloheptanol from cycloheptanone.
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Property Value Reference

CAS Number 3761-94-2 [3]

Molecular Formula C₈H₁₆O [3]

Molecular Weight 128.21 g/mol [4]

Appearance Liquid [4]

Boiling Point 183-185 °C (at 760 mmHg) [5]

IR Spectrum (Vapor Phase)

Major peaks at 3630 (O-H

stretch), 2930 (C-H stretch),

1460, 1380 cm⁻¹

[3]

Mass Spectrum (m/z)
128 (M+), 113, 95, 81, 71, 55,

43
[3]

Table 2: Reagents for Synthesis of 1-
Methylcycloheptanol
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Reagent Molecular Formula
Molar Mass ( g/mol
)

Role

Cycloheptanone C₇H₁₂O 112.17 Starting Material

Methylmagnesium

Bromide
CH₃MgBr 119.23 Grignard Reagent

Methyllithium CH₃Li 21.98
Organolithium

Reagent

Diethyl ether

(anhydrous)
(C₂H₅)₂O 74.12 Solvent

Tetrahydrofuran

(anhydrous)
C₄H₈O 72.11 Solvent

Saturated aq. NH₄Cl NH₄Cl 53.49 Quenching Agent

Hydrochloric acid (dil.) HCl 36.46 Work-up

Anhydrous

MgSO₄/Na₂SO₄
MgSO₄/Na₂SO₄ 120.37/142.04 Drying Agent

Experimental Protocols
Two primary methods for the synthesis of 1-Methylcycloheptanol are presented below.

Method 1: Grignard Reaction using Methylmagnesium
Bromide
This protocol details the synthesis of 1-methylcycloheptanol via the Grignard reaction of

cycloheptanone with methylmagnesium bromide.[6]

Materials:

Cycloheptanone

Methylmagnesium bromide (3.0 M solution in diethyl ether)

Anhydrous diethyl ether
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Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware (three-necked round-bottom flask, dropping funnel, reflux

condenser, etc.)

Procedure:

Reaction Setup: A 250 mL three-necked round-bottom flask equipped with a magnetic stirrer,

a pressure-equalizing dropping funnel, and a reflux condenser fitted with a drying tube is

assembled. The apparatus is flame-dried under a stream of inert gas (nitrogen or argon) to

ensure anhydrous conditions.

Addition of Cycloheptanone: Cycloheptanone (11.2 g, 0.1 mol) is dissolved in 50 mL of

anhydrous diethyl ether and added to the reaction flask.

Grignard Reagent Addition: The flask is cooled to 0 °C in an ice bath. Methylmagnesium

bromide solution (40 mL of 3.0 M solution in diethyl ether, 0.12 mol) is added dropwise from

the dropping funnel over a period of 30 minutes, maintaining the internal temperature below

10 °C.

Reaction: After the addition is complete, the reaction mixture is allowed to warm to room

temperature and stirred for an additional 2 hours. The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

Quenching: The reaction mixture is cooled to 0 °C and slowly quenched by the dropwise

addition of 100 mL of saturated aqueous ammonium chloride solution.

Work-up: The mixture is transferred to a separatory funnel. The organic layer is separated,

and the aqueous layer is extracted with diethyl ether (3 x 50 mL). The combined organic

layers are washed with brine, dried over anhydrous magnesium sulfate, filtered, and the

solvent is removed under reduced pressure using a rotary evaporator.

Purification: The crude product is purified by fractional distillation under reduced pressure to

yield pure 1-methylcycloheptanol. The fraction boiling at approximately 80-82 °C at 15

mmHg is collected.[7][8]
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Method 2: Reaction with Methyllithium
This protocol outlines the synthesis using methyllithium, which is often more reactive than

Grignard reagents.[1][9]

Materials:

Cycloheptanone

Methyllithium (1.6 M solution in diethyl ether)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous sodium sulfate

Standard laboratory glassware

Procedure:

Reaction Setup: A flame-dried 250 mL three-necked round-bottom flask is equipped with a

magnetic stirrer, a thermometer, and a septum under an inert atmosphere.

Addition of Cycloheptanone: A solution of cycloheptanone (11.2 g, 0.1 mol) in 50 mL of

anhydrous diethyl ether is added to the flask via a cannula.

Methyllithium Addition: The solution is cooled to -78 °C using a dry ice/acetone bath.

Methyllithium solution (75 mL of 1.6 M solution in diethyl ether, 0.12 mol) is added dropwise

via syringe over 30 minutes, ensuring the internal temperature does not exceed -70 °C.

Reaction: The reaction mixture is stirred at -78 °C for 1 hour.

Quenching and Work-up: The reaction is quenched at -78 °C by the slow addition of

saturated aqueous ammonium chloride solution. The mixture is allowed to warm to room

temperature, and the layers are separated. The aqueous layer is extracted with diethyl ether

(3 x 50 mL). The combined organic layers are washed with brine, dried over anhydrous

sodium sulfate, filtered, and concentrated.
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Purification: The crude product is purified by fractional distillation under reduced pressure as

described in Method 1.

Visualizations
Signaling Pathway Diagram

Reactants

Reaction Intermediate Work-up
Product

Cycloheptanone

Nucleophilic
Addition

Methylmagnesium Bromide
or

Methyllithium
Magnesium/Lithium

Alkoxide Intermediate
Aqueous Work-up

(e.g., sat. aq. NH4Cl) 1-Methylcycloheptanol

Click to download full resolution via product page

Caption: Reaction pathway for the synthesis of 1-Methylcycloheptanol.

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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